N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide

• IUPAC Name: N-(3-amino-3-oxopropyl)-2-piperidin-1-yl-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C18H25N3O2/c19-16(22)8-9-20-17(23)18(21-10-4-1-5-11-21)12-14-6-2-3-7-15(14)13-18/h2-3,6-7H,1,4-5,8-13H2,(H2,19,22)(H,20,23)
• InChI Key: NPBUVNSJLSACQN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CC3=CC=CC=C3C2)C(=O)NCCC(=O)N
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide, also known as AOPI, is a chemical compound that has been widely studied for its potential applications in the field of neuroscience. This compound has been found to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide involves its binding to the sigma-1 receptor, which results in the modulation of various signaling pathways in the brain. This modulation has been found to have neuroprotective effects, as well as effects on pain perception and memory formation.
Biochemical and Physiological Effects:
N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate. It has also been found to have anti-inflammatory effects, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this protein. However, one limitation of using N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide is that it may have off-target effects on other proteins in the brain, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. Another area of interest is its potential as a tool for studying the function of the sigma-1 receptor and its role in various physiological processes. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide, as well as its potential limitations and side effects.

Synthesis Methods

The synthesis of N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide involves the reaction of 2-(1-piperidinyl)-2-indanecarboxylic acid with N-(tert-butoxycarbonyl)-L-asparagine beta-lactone, followed by the removal of the protecting group using trifluoroacetic acid. This method has been found to be reliable and efficient for the production of N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide in large quantities.

Scientific Research Applications

N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide has been studied extensively for its potential applications in the field of neuroscience. It has been found to have a high affinity for the sigma-1 receptor, which is a protein that is involved in a variety of physiological processes, including pain perception, memory formation, and neuroprotection. N-(3-amino-3-oxopropyl)-2-(1-piperidinyl)-2-indanecarboxamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease.